5beta-Pregnane-3alpha,20alpha-diol, bis(heptafluorobutyrate)
5beta-Pregnane-3alpha,20alpha-diol, bis(heptafluorobutyrate)
Brand Name:
Vulcanchem
CAS No.:
18072-44-1
VCID:
VC0092292
InChI:
InChI=1S/C29H34F14O4/c1-13(46-20(44)24(30,31)26(34,35)28(38,39)40)17-6-7-18-16-5-4-14-12-15(8-10-22(14,2)19(16)9-11-23(17,18)3)47-21(45)25(32,33)27(36,37)29(41,42)43/h13-19H,4-12H2,1-3H3/t13-,14+,15+,16-,17+,18-,19-,22-,23+/m0/s1
SMILES:
CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C)OC(=O)C(C(C(F)(F)F)(F)F)(F)F
Molecular Formula:
C29H34F14O4
Molecular Weight:
712.565
5beta-Pregnane-3alpha,20alpha-diol, bis(heptafluorobutyrate)
CAS No.: 18072-44-1
Cat. No.: VC0092292
Molecular Formula: C29H34F14O4
Molecular Weight: 712.565
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18072-44-1 |
|---|---|
| Molecular Formula | C29H34F14O4 |
| Molecular Weight | 712.565 |
| IUPAC Name | [(3R,5R,8R,9S,10S,13S,14S,17S)-17-[(1S)-1-(2,2,3,3,4,4,4-heptafluorobutanoyloxy)ethyl]-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] 2,2,3,3,4,4,4-heptafluorobutanoate |
| Standard InChI | InChI=1S/C29H34F14O4/c1-13(46-20(44)24(30,31)26(34,35)28(38,39)40)17-6-7-18-16-5-4-14-12-15(8-10-22(14,2)19(16)9-11-23(17,18)3)47-21(45)25(32,33)27(36,37)29(41,42)43/h13-19H,4-12H2,1-3H3/t13-,14+,15+,16-,17+,18-,19-,22-,23+/m0/s1 |
| Standard InChI Key | KPANXDBYARJMLI-PNCVKBPXSA-N |
| SMILES | CC(C1CCC2C1(CCC3C2CCC4C3(CCC(C4)OC(=O)C(C(C(F)(F)F)(F)F)(F)F)C)C)OC(=O)C(C(C(F)(F)F)(F)F)(F)F |
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